Cas no 359625-79-9 (Roluperidone)

Roluperidone is a novel investigational compound primarily studied for its potential therapeutic effects in schizophrenia. It functions as a selective antagonist of the sigma-2 receptor and 5-HT2A serotonin receptor, with additional modulation of α1-adrenergic receptors. Preclinical and clinical studies suggest that Roluperidone may address negative symptoms and cognitive impairments associated with schizophrenia, areas often inadequately managed by existing antipsychotics. Its receptor profile aims to minimize extrapyramidal side effects and metabolic disturbances, common limitations of current treatments. Roluperidone has shown promise in early-phase trials, with particular attention to improving functional outcomes in patients. Further research is ongoing to confirm its efficacy and safety profile.
Roluperidone structure
Roluperidone structure
Product Name:Roluperidone
CAS No:359625-79-9
MF:C22H23FN2O2
MW:366.4286
MDL:MFCD28502826
CID:2847878
PubChem ID:9799284
Update Time:2025-05-21

Roluperidone Chemical and Physical Properties

Names and Identifiers

    • 2-[[1-[2-(4-fluorophenyl)-2-oxoethyl]piperidin-4-yl]methyl]-3H-isoindol-1-one
    • MIN-101
    • MT-210
    • CYR 101
    • CYR-101
    • Roluperidone
    • 4P31I0M3BF
    • 2-((1-(2-(4-fluorophenyl)-2-oxoethyl)piperidin-4-yl)methyl)isoindolin-1-one
    • Roluperidon
    • Roluperidone (USAN)
    • DB13080
    • 1H-Isoindol-1-one, 2-((1-(2-(4-fluorophenyl)-2-oxoethyl)-4-piperidinyl)methyl)-2,3-dihydro-
    • D11258
    • Q25100536
    • 359625-79-9
    • UNII-4P31I0M3BF
    • EX-A3145
    • MIN101
    • Roluperidone (USAN/INN)
    • MT210
    • 2-[[1-[2-(4-Fluorophenyl)-2-oxoethyl]-4-piperidinyl]methyl]-2,3-dihydro-1H-isoindol-1-one
    • A1-49962
    • Compound I [WO2020041504A1]
    • 2-({1-[2-(4-fluorophenyl)-2-oxoethyl]piperidin-4-yl}methyl)-2,3-dihydro-1H-isoindol-1-one
    • DTXSID10189512
    • CYR101
    • MIN-101 FREE BASE
    • Roluperidone; CYR-101
    • HY-19469
    • ROLUPERIDONE [USAN]
    • NS00073400
    • DB-086934
    • ROLUPERIDONE [INN]
    • AKOS037643756
    • YT7
    • GTPL13306
    • BDBM50405516
    • CYR-101(Roluperidone)
    • AS-35144
    • MFCD28502826
    • CHEMBL4297605
    • CS-6971
    • SCHEMBL5252391
    • MDL: MFCD28502826
    • Inchi: 1S/C22H23FN2O2/c23-19-7-5-17(6-8-19)21(26)15-24-11-9-16(10-12-24)13-25-14-18-3-1-2-4-20(18)22(25)27/h1-8,16H,9-15H2
    • InChI Key: RNRYULFRLCBRQS-UHFFFAOYSA-N
    • SMILES: FC1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])N2C(C3=C([H])C([H])=C([H])C([H])=C3C2([H])[H])=O)C([H])([H])C1([H])[H])=O

Computed Properties

  • Exact Mass: 366.17435614 g/mol
  • Monoisotopic Mass: 366.17435614 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 40.6
  • Molecular Weight: 366.4

Experimental Properties

  • Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.036 g/l) (25 º C),

Roluperidone Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Roluperidone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-19469-10mM*1mLinDMSO
Roluperidone
359625-79-9 99.51%
10mM*1mLinDMSO
¥1290 2022-05-18
MedChemExpress
HY-19469-2mg
Roluperidone
359625-79-9 99.51%
2mg
¥1100 2022-05-18
MedChemExpress
HY-19469-5mg
Roluperidone
359625-79-9 99.86%
5mg
¥706 2025-04-16
MedChemExpress
HY-19469-10mg
Roluperidone
359625-79-9 99.86%
10mg
¥1178 2025-04-16
MedChemExpress
HY-19469-50mg
Roluperidone
359625-79-9 99.86%
50mg
¥3200 2025-04-16
MedChemExpress
HY-19469-100mg
Roluperidone
359625-79-9 99.86%
100mg
¥4475 2025-04-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R911310-5mg
Roluperidone
359625-79-9 98%
5mg
¥2,041.20 2022-08-31
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T15034-2 mg
Roluperidone
359625-79-9 96.46%
2mg
¥977.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T15034-5 mg
Roluperidone
359625-79-9 96.46%
5mg
¥1395.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T15034-10 mg
Roluperidone
359625-79-9 96.46%
10mg
¥2167.00 2022-04-26

Additional information on Roluperidone

Roluperidone (CAS No. 359625-79-9): A Comprehensive Overview of Its Properties and Applications

Roluperidone (CAS No. 359625-79-9) is a novel compound that has garnered significant attention in the field of neuroscience and psychiatry. As a selective serotonin 5-HT2A receptor antagonist, it is being studied for its potential therapeutic effects in treating various mental health conditions. The compound's unique mechanism of action and promising clinical trial results have made it a subject of interest for researchers and healthcare professionals alike.

The chemical structure of Roluperidone features a piperidine derivative, which contributes to its pharmacological profile. This structure allows it to interact with specific neurotransmitter systems in the brain, particularly the serotonergic pathways. The compound's ability to modulate these pathways without causing significant side effects has positioned it as a potential breakthrough in mental health treatment.

Recent studies have focused on the efficacy of Roluperidone in addressing negative symptoms of schizophrenia, a condition that has historically been challenging to treat. Unlike traditional antipsychotics, which primarily target positive symptoms like hallucinations and delusions, Roluperidone shows promise in improving cognitive function and emotional blunting, which are often overlooked aspects of the disorder.

The development of Roluperidone aligns with current trends in personalized medicine and precision psychiatry. Researchers are increasingly interested in compounds that can target specific receptor subtypes, minimizing off-target effects and improving patient outcomes. This approach is particularly relevant given the growing awareness of mental health issues and the need for more effective treatments.

From a pharmacological perspective, Roluperidone exhibits favorable pharmacokinetic properties, including good oral bioavailability and a half-life that supports once-daily dosing. These characteristics make it a practical option for clinical use, addressing one of the major challenges in psychiatric medication adherence.

The potential applications of Roluperidone extend beyond schizophrenia. Preliminary research suggests it may have utility in treating treatment-resistant depression and certain anxiety disorders. This versatility makes it an exciting candidate for further investigation in the rapidly evolving field of neuropsychopharmacology.

Manufacturing and quality control of Roluperidone require strict adherence to Good Manufacturing Practices (GMP). The compound's synthesis involves multiple steps of organic chemistry transformations, with particular attention to purity and stability. Analytical methods such as HPLC and mass spectrometry are employed to ensure batch-to-batch consistency.

In the context of current mental health research priorities, Roluperidone represents an important development. Its mechanism of action addresses the growing understanding of glutamatergic dysfunction in psychiatric disorders, offering a new approach that complements existing treatment paradigms. This is particularly relevant as the field moves beyond the dopamine hypothesis of mental illness.

The safety profile of Roluperidone appears favorable in early clinical trials, with fewer metabolic side effects compared to some conventional antipsychotics. This aspect is crucial given the increasing focus on long-term physical health outcomes in psychiatric patients, who often face comorbidities like diabetes and cardiovascular disease.

From a commercial perspective, the development of Roluperidone reflects the pharmaceutical industry's response to unmet needs in mental healthcare. As awareness grows about the limitations of current treatments, there is significant market potential for novel compounds that can address these gaps while maintaining acceptable safety profiles.

Research into Roluperidone also contributes to our understanding of neuroplasticity and synaptic remodeling. These concepts are at the forefront of neuroscience research, offering potential explanations for how certain medications produce therapeutic effects over time. This positions Roluperidone as not just a treatment option but also a valuable research tool.

The intellectual property landscape surrounding Roluperidone is complex, with multiple patents covering various aspects of its composition, formulation, and therapeutic use. This reflects the significant investment required to bring new psychiatric medications to market and highlights the compound's perceived value in the pharmaceutical sector.

Looking ahead, the future of Roluperidone research will likely focus on identifying biomarkers that predict treatment response. This aligns with broader trends in precision medicine and could lead to more targeted use of the compound in clinical practice. Such developments would represent a significant step forward in personalized mental healthcare.

In conclusion, Roluperidone (CAS No. 359625-79-9) represents an exciting development in psychopharmacology. Its unique mechanism of action, favorable safety profile, and potential applications across multiple psychiatric conditions make it a compound worthy of continued research and clinical evaluation. As our understanding of mental disorders evolves, compounds like Roluperidone may help bridge the gap between current treatment options and patient needs.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.